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Compound of Interest

Compound Name: Piroxicam-d3

Cat. No.: B563770 Get Quote

Piroxicam-d3: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Piroxicam-d3, a

deuterated analog of the non-steroidal anti-inflammatory drug (NSAID) Piroxicam. This

document details its chemical properties, mechanism of action, and its critical role as an

internal standard in bioanalytical applications. It also provides detailed experimental protocols

for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Introduction to Piroxicam-d3
Piroxicam-d3 is a stable isotope-labeled form of Piroxicam, a widely used NSAID of the

oxicam class. In Piroxicam-d3, three hydrogen atoms on the N-methyl group of the

benzothiazine ring have been replaced with deuterium atoms. This isotopic substitution results

in a molecule that is chemically identical to Piroxicam but has a higher molecular weight. This

property makes Piroxicam-d3 an ideal internal standard for the quantitative analysis of

Piroxicam in complex biological matrices such as plasma and saliva.

Chemical Structure of Piroxicam and Piroxicam-d3:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b563770?utm_src=pdf-interest
https://www.benchchem.com/product/b563770?utm_src=pdf-body
https://www.benchchem.com/product/b563770?utm_src=pdf-body
https://www.benchchem.com/product/b563770?utm_src=pdf-body
https://www.benchchem.com/product/b563770?utm_src=pdf-body
https://www.benchchem.com/product/b563770?utm_src=pdf-body
https://www.benchchem.com/product/b563770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Piroxicam: 4-hydroxy-2-methyl-N-(pyridin-2-yl)-2H-1,2-benzothiazine-3-carboxamide 1,1-

dioxide

Piroxicam-d3: 4-hydroxy-2-(methyl-d3)-N-(pyridin-2-yl)-2H-1,2-benzothiazine-3-

carboxamide 1,1-dioxide

The key distinction lies in the trideuteromethyl group in Piroxicam-d3, which allows for its

differentiation from the unlabeled Piroxicam by mass spectrometry.

Physicochemical and Pharmacological Properties
The physicochemical properties of Piroxicam-d3 are nearly identical to those of Piroxicam,

with the primary difference being its molecular weight.

Property Piroxicam Piroxicam-d3

Molecular Formula C₁₅H₁₃N₃O₄S C₁₅H₁₀D₃N₃O₄S

Molecular Weight 331.35 g/mol 334.36 g/mol

CAS Number 36322-90-4 942047-64-5

Appearance
Off-white to pale yellow

crystalline solid
Solid

Solubility

Soluble in most organic

solvents, sparingly soluble in

water and dilute acids.

Soluble in methanol and

DMSO.

Mechanism of Action of Piroxicam
Piroxicam, and by extension Piroxicam-d3, exerts its anti-inflammatory, analgesic, and

antipyretic effects through the non-selective inhibition of cyclooxygenase (COX) enzymes,

COX-1 and COX-2. This inhibition prevents the conversion of arachidonic acid to

prostaglandins, which are key mediators of inflammation, pain, and fever.
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To cite this document: BenchChem. [What is Piroxicam-d3 and its chemical structure?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563770#what-is-piroxicam-d3-and-its-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b563770#what-is-piroxicam-d3-and-its-chemical-structure
https://www.benchchem.com/product/b563770#what-is-piroxicam-d3-and-its-chemical-structure
https://www.benchchem.com/product/b563770#what-is-piroxicam-d3-and-its-chemical-structure
https://www.benchchem.com/product/b563770#what-is-piroxicam-d3-and-its-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b563770?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

